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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies for preparing

anhydrous strontium chloride (SrCl₂) from its hexahydrated form (SrCl₂·6H₂O). The controlled

removal of water of crystallization is a critical step for various applications, including the

synthesis of other strontium compounds, preparation of standards for analytical chemistry, and

in the formulation of pharmaceuticals and pyrotechnics. This document details the thermal

dehydration process, presenting quantitative data, step-by-step experimental protocols for both

standard laboratory and advanced analytical techniques, and visual workflows to elucidate the

procedural steps.

Thermal Dehydration Profile of Strontium Chloride
Hexahydrate
The dehydration of strontium chloride hexahydrate is a stepwise process, with distinct hydrated

forms existing at different temperature ranges. Understanding these transitions is crucial for the

controlled preparation of the anhydrous salt. The process commences at temperatures above

61°C and proceeds through dihydrate and monohydrate intermediates before yielding the
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anhydrous form at higher temperatures.[1][2] Complete dehydration is typically achieved at

temperatures around 320°C.[2][3]

The key thermal transitions are summarized in the table below:

Hydration State
Temperature for
Formation/Transition

Notes

SrCl₂·6H₂O Stable below 61°C The starting hydrated form.

SrCl₂·2H₂O Forms above 61°C

The first major dehydration

step involves the loss of four

water molecules.

SrCl₂·H₂O Forms at approximately 100°C
Further heating leads to the

formation of the monohydrate.

Anhydrous SrCl₂
Formation begins around

200°C

Complete dehydration is

achieved at 320°C.[2][3]

Experimental Protocols for Dehydration
This section outlines two distinct protocols for the preparation of anhydrous strontium chloride

from its hexahydrate. The first is a standard laboratory method suitable for general applications,

while the second describes an advanced analytical approach for detailed characterization of

the dehydration process.

Standard Laboratory Protocol using a Vacuum Oven
This protocol describes a common and effective method for preparing anhydrous strontium

chloride in a standard laboratory setting. The use of a vacuum oven facilitates the removal of

water vapor and helps to prevent potential hydrolysis at elevated temperatures.

Materials and Equipment:

Strontium chloride hexahydrate (SrCl₂·6H₂O)

Drying dish (e.g., a shallow glass or ceramic dish)
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Vacuum oven

Desiccator with a suitable desiccant (e.g., phosphorus pentoxide or anhydrous calcium

chloride)

Spatula

Balance

Procedure:

Sample Preparation: Place a known quantity of strontium chloride hexahydrate in a clean,

dry drying dish. Spread the solid in a thin layer to maximize the surface area exposed to heat

and vacuum.

Initial Drying: Place the drying dish containing the sample in a vacuum oven.

Stepwise Heating:

Heat the oven to 80-100°C under vacuum. Maintain this temperature for several hours to

drive off the bulk of the water, corresponding to the transition to the dihydrate and

monohydrate forms.

Gradually increase the temperature to 200-250°C under vacuum. This step will initiate the

formation of the anhydrous salt.

For complete dehydration, further increase the temperature to 320°C and maintain for

several hours until a constant weight is achieved.[2][3]

Cooling and Storage:

Turn off the oven and allow it to cool to room temperature under vacuum.

Once cooled, carefully break the vacuum with a dry, inert gas (e.g., nitrogen or argon) if

available, or dry air.

Immediately transfer the anhydrous strontium chloride to a desiccator for storage to

prevent rehydration from atmospheric moisture.
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To prevent hydrolysis, which can occur at higher temperatures, a slow stream of dry hydrogen

chloride (HCl) gas can be passed over the sample during the final stages of heating. This

creates an acidic environment that suppresses the formation of strontium hydroxide or oxide.

This should be performed in a well-ventilated fume hood with appropriate safety precautions.

Advanced Protocol: Thermogravimetric Analysis (TGA)
This protocol utilizes thermogravimetric analysis (TGA) to precisely control and monitor the

dehydration process. TGA provides quantitative data on mass loss as a function of

temperature, allowing for detailed study of the dehydration kinetics and the identification of

stable hydrate intermediates.

Equipment:

Thermogravimetric Analyzer (TGA)

TGA sample pans (e.g., alumina or platinum)

Strontium chloride hexahydrate (SrCl₂·6H₂O)

Inert gas supply (e.g., dry nitrogen or argon)

Procedure:

Sample Preparation: Place a small, accurately weighed amount of strontium chloride

hexahydrate (typically 5-10 mg) into a TGA sample pan.

TGA Program:

Place the sample pan in the TGA furnace.

Purge the furnace with a dry inert gas (e.g., nitrogen at a flow rate of 20-50 mL/min) to

provide an inert atmosphere.

Program the TGA to heat the sample from room temperature to 400°C at a controlled

heating rate (e.g., 5-10°C/min).

Data Analysis:
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Monitor the mass loss as a function of temperature. The resulting TGA curve will show

distinct steps corresponding to the loss of water molecules at the different dehydration

stages.

The final plateau in the TGA curve at high temperatures represents the mass of the

anhydrous strontium chloride.

Visualizing the Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental protocols described above.
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Standard Laboratory Protocol

Start

Weigh SrCl2·6H2O

Place in Vacuum Oven

Heat to 80-100°C

Heat to 200-250°C

Heat to 320°C

Cool under Vacuum

Store in Desiccator

End

 

Advanced Protocol: TGA
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Place in TGA Pan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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